Cas no 263410-02-2 (N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride)

N-[2-(2-Aminoethoxy)phenyl]acetamide hydrochloride is a chemically synthesized organic compound featuring an acetamide group linked to a phenoxyethylamine moiety, with hydrochloride salt formation enhancing its stability and solubility. This intermediate is particularly valuable in pharmaceutical research, where its structural motifs—an aromatic ring, ether linkage, and primary amine—make it a versatile building block for drug development, particularly in targeting neurological or cardiovascular pathways. The hydrochloride form ensures improved handling and compatibility in aqueous formulations. Its well-defined purity and consistent synthesis route support reproducibility in preclinical studies. The compound’s reactivity allows for further functionalization, enabling derivatization for structure-activity relationship (SAR) exploration.
N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride structure
263410-02-2 structure
Product name:N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride
CAS No:263410-02-2
MF:C10H15ClN2O2
MW:230.691301584244
CID:5327851

N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride
    • Inchi: 1S/C10H14N2O2.ClH/c1-8(13)12-9-4-2-3-5-10(9)14-7-6-11;/h2-5H,6-7,11H2,1H3,(H,12,13);1H
    • InChI Key: OKIFTOBILLQGGZ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1OCCN)C(=O)C.Cl

N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7460016-0.1g
N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride
263410-02-2 95.0%
0.1g
$252.0 2025-03-21
1PlusChem
1P028PJ0-100mg
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
100mg
$363.00 2024-05-08
1PlusChem
1P028PJ0-250mg
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
250mg
$508.00 2024-05-08
Aaron
AR028PRC-50mg
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
50mg
$256.00 2025-02-16
Aaron
AR028PRC-5g
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
5g
$2927.00 2023-12-15
Enamine
EN300-7460016-5.0g
N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride
263410-02-2 95.0%
5.0g
$2110.0 2025-03-21
Enamine
EN300-7460016-0.5g
N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride
263410-02-2 95.0%
0.5g
$569.0 2025-03-21
1PlusChem
1P028PJ0-2.5g
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
2.5g
$1827.00 2024-05-08
Aaron
AR028PRC-10g
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
10g
$4331.00 2023-12-15
1PlusChem
1P028PJ0-1g
N-[2-(2-aminoethoxy)phenyl]acetamidehydrochloride
263410-02-2 95%
1g
$962.00 2024-05-08

Additional information on N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride

N-[2-(2-Aminoethoxy)Phenyl]acetamide Hydrochloride (CAS No. 263410-02-2): A Comprehensive Overview

N-[2-(2-Aminoethoxy)phenyl]acetamide hydrochloride (CAS No. 263410-02-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-(2-aminoethoxy)phenyl)acetamide hydrochloride, is a derivative of acetamide and features an aminoethoxy substituent on a phenyl ring, making it an interesting candidate for various biological studies and drug development initiatives.

The molecular structure of N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride is characterized by its unique combination of functional groups, which include an acetamide group, an aminoethoxy chain, and a phenyl ring. These structural features contribute to its potential pharmacological properties, such as solubility, stability, and biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various in vitro and in vivo experiments.

Recent research has highlighted the potential of N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride in several therapeutic areas. One notable application is in the field of neuropharmacology, where this compound has shown promise as a modulator of neurotransmitter systems. Studies have demonstrated that it can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activity. This makes it a valuable tool for investigating neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its neuropharmacological properties, N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride has been explored for its anti-inflammatory effects. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models of inflammatory diseases. These findings suggest that it may have therapeutic potential in conditions such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride has also been investigated to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes predictable metabolic pathways that can be managed to optimize its therapeutic effects.

Safety assessments are crucial for any compound with potential pharmaceutical applications. Extensive toxicity studies have been conducted on N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride, demonstrating that it is well-tolerated at therapeutic doses with minimal side effects. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, N-[2-(2-aminoethoxy)phenyl]acetamide hydrochloride (CAS No. 263410-02-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical use. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of drug discovery and development in multiple therapeutic areas.

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